Cas no 2260932-97-4 ((2,5-Dimethyl-1,2,4-triazol-3-yl)hydrazine;dihydrochloride)

• Product Name: (2,5-Dimethyl-1,2,4-triazol-3-yl)hydrazine;dihydrochloride
• CAS No: 2260932-97-4
• MF: C₄H₁₁Cl₂N₅
• MW: 200.069637537003
• CID: 5768006
• PubChem ID: 137942669
• Update Time: 2025-10-23

(2,5-Dimethyl-1,2,4-triazol-3-yl)hydrazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2260932-97-4
• 5-hydrazinyl-1,3-dimethyl-1H-1,2,4-triazole dihydrochloride
• EN300-6732536
• (2,5-Dimethyl-1,2,4-triazol-3-yl)hydrazine;dihydrochloride

• Inchi： 1S/C4H9N5.2ClH/c1-3-6-4(7-5)9(2)8-3;;/h5H2,1-2H3,(H,6,7,8);2*1H
• InChI Key： JATQDNBKHBHHTN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C(NN)=NC(C)=N1

Computed Properties

• Exact Mass: 199.0391508g/mol
• Monoisotopic Mass: 199.0391508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 95
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8Ų

Additional information on (2,5-Dimethyl-1,2,4-triazol-3-yl)hydrazine;dihydrochloride

Compound CAS No 2260932-97-4: (2,5-Dimethyl-1,2,4-triazol-3-yl)hydrazine; dihydrochloride

The compound CAS No 2260932-97-4, also known as (2,5-Dimethyl-1,2,4-triazol-3-yl)hydrazine; dihydrochloride, is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique structural properties and versatile functional groups. The 1,2,4-triazole ring serves as a central scaffold, while the dimethyl substitution at positions 2 and 5 introduces steric and electronic effects that influence its reactivity and stability. The presence of the hydrazine group further enhances its potential for participation in various chemical transformations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through optimized routes. Researchers have employed a combination of nucleophilic substitution and condensation reactions to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly beneficial in accelerating reaction times while maintaining product quality. These developments underscore the importance of CAS No 2260932-97-4 in modern chemical research.

The (2,5-Dimethyl-1,2,4-triazol-3-yl)hydrazine; dihydrochloride exhibits remarkable stability under diverse conditions, making it suitable for applications in pharmaceuticals and agrochemicals. Its ability to act as a ligand in metalloorganic frameworks has been extensively studied. Recent studies have demonstrated its potential as a chelating agent in the development of novel catalysts for industrial processes. This compound's role in enhancing catalytic efficiency has been validated through experiments involving transition metals such as palladium and nickel.

In the field of pharmacology, CAS No 2260932-97-4 has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to form stable bonds with biologically relevant targets makes it a valuable tool in drug discovery programs. Researchers have reported its use in the development of anti-inflammatory agents and anticancer drugs. The compound's selectivity towards specific biological pathways has been highlighted in recent clinical studies.

The environmental impact of (2,5-Dimethyl-1,2,4-triazol-3-yl)hydrazine; dihydrochloride has also been a subject of scrutiny. Studies conducted under controlled conditions have revealed its biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern that requires further investigation. Regulatory agencies have recommended monitoring its usage to minimize ecological risks.

Looking ahead, the demand for CAS No 226093₂₉₇₄ is expected to grow due to its expanding applications across multiple industries. Collaborative efforts between academia and industry are likely to drive innovation in its synthesis and application domains. The integration of green chemistry principles into its production processes will be crucial for ensuring sustainability.